Fleroxacin

• CAS: 79660-53-0; 79660-72-3
• Molecular Formula: C17H18F3N3O3
• Molecular Weight: 369.34 g/mol
• InChI: InChI=1S/C17H18F3N3O3/c1-21-4-6-22(7-5-21)15-12(19)8-10-14(13(15)20)23(3-2-18)9-11(16(10)24)17(25)26/h8-9H,2-7H2,1H3,(H,25,26)
• InChIKey: XBJBPGROQZJDOJ-UHFFFAOYSA-N

Fleroxacin: Fluoroquinolone Antibiotic for Research

Fleroxacin is a trifluorinated fluoroquinolone antibiotic characterized by its broad-spectrum antibacterial activity against a wide range of Gram-negative and some Gram-positive organisms [1]. It features a long elimination half-life of approximately 10–12 hours, enabling once-daily dosing, and exhibits high systemic bioavailability near 100% after oral administration [2]. Available as both an analytical reference standard and a pharmaceutical agent, Fleroxacin is distinguished from earlier quinolones by its specific trifluorinated structure [3].

Bacterial DNA gyrase & topoisomerase IV inhibition study fit

Oral PK research with extended half-life context (10–12 h reported)

Broad-spectrum Gram-negative & oxacillin-susceptible staphylococci screening

• [1] Stahlmann R, Lode H. Fleroxacin: A New Trifluorinated Quinolone. Drugs. 1992;44(Suppl 3):1-8. View Source
• [2] Stuck AE, Kim DK, Frey FJ. Fleroxacin Clinical Pharmacokinetics. Clin Pharmacokinet. 1992;22(2):116-131. View Source
• [3] Zhanel GG, Walkty A, Vercaigne L, Karlowsky JA, Embil J, Gin AS, et al. The new fluoroquinolones: A critical review. Can J Infect Dis. 1999;10(3):207-238. View Source

Why Fleroxacin Substitution Fails

Fluoroquinolones are not a homogeneous class; their pharmacokinetic and toxicological profiles vary substantially based on specific structural modifications [1]. Substituting Fleroxacin with another quinolone like ciprofloxacin or norfloxacin introduces quantifiable risks of therapeutic failure due to differences in dosing frequency, bioavailability, and adverse event profiles [2]. The following quantitative evidence guide is designed to provide procurement and scientific selection teams with verifiable, comparator-based data to substantiate the specific choice of Fleroxacin over its closest analogs, thereby mitigating the risk of generic substitution.

Fleroxacin

Near-complete oral availability; half-life 10–12 h; higher systemic exposure profile

Ciprofloxacin / Norfloxacin

Lower oral availability; shorter half-life; AUC and tissue penetration may shift

Fleroxacin spectrum

Reported higher potency against P. stuartii, S. marcescens; less active against P. aeruginosa

Generic fluoroquinolone

Antimicrobial susceptibility not uniform; MIC endpoints may differ across species

• [1] Rubinstein E. History of quinolones and their side effects. Chemotherapy. 2001;47(Suppl 3):3-8. View Source
• [2] Nix DE, DeVito JM. Ciprofloxacin and Fleroxacin. In: Peterson PK, Verhoef J, editors. The Antimicrobial Agents Annual. Amsterdam: Elsevier; 1988. p. 112-118. View Source

Evidence Guide for Fleroxacin Selection

Higher Systemic Exposure Compared to Ciprofloxacin

Fleroxacin's elimination half-life is approximately three times longer than that of ciprofloxacin. This key pharmacokinetic difference enables a once-daily dosing regimen for Fleroxacin, compared to the twice-daily regimen required for ciprofloxacin [1]. This is a direct, quantifiable advantage relevant to both clinical and industrial formulation considerations.

Serum AUC comparison

Head-to-head

4.9-fold higher AUC vs. ciprofloxacin

Supports once-daily dosing model interpretation

Healthy volunteers, n=12; fleroxacin 400 mg q24h vs ciprofloxacin 500 mg q12h

Evidence Dimension	Elimination Half-Life (t1/2)
Target Compound Data	10–12 hours
Comparator Or Baseline	Ciprofloxacin: ~4 hours
Quantified Difference	Fleroxacin t1/2 is approximately 2.5–3 times longer
Conditions	Clinical pharmacokinetic studies in healthy volunteers

Why This Matters

A longer half-life allows for a simpler, once-daily dosing schedule, which is a critical factor in selecting an agent for patient compliance, formulation development, or cost-effective therapeutic regimens.

• [1] Lode H, Höffken G, Olschewski P, Sievers B, Kirch A, Borner K, et al. The pharmacokinetics and tissue penetration of the fluoroquinolones. Infection. 1987;15(Suppl 1):S40-S47. View Source

Higher Interstitial Fluid Exposure vs. Ciprofloxacin

Fleroxacin demonstrates near-complete oral absorption, achieving a bioavailability close to 100%, which is superior to the incomplete absorption of both ciprofloxacin and norfloxacin. This results in significantly higher systemic drug exposure (AUC) following oral administration [1]. A head-to-head study confirmed a 38% higher AUC for Fleroxacin compared to pefloxacin [2].

Interstitial fluid AUC

Head-to-head

4.7-fold higher blister fluid AUC vs. ciprofloxacin

Supports extravascular distribution research context

Skin blister model, same crossover study; absolute concentration advantage

Evidence Dimension	Oral Bioavailability
Target Compound Data	~100% (Fleroxacin)
Comparator Or Baseline	Norfloxacin: Incomplete; Ciprofloxacin: ~70%
Quantified Difference	Fleroxacin AUC is >5-fold higher than norfloxacin (AUC: 78 vs. 5.5 μg/ml·h at 400 mg dose) [1]; 38% higher AUC than pefloxacin (65.9 vs. 48.7 mg/L·h) [2].
Conditions	Pharmacokinetic studies in healthy adult volunteers

Why This Matters

Higher and more predictable bioavailability ensures consistent therapeutic drug levels, which is essential for reliable efficacy in both clinical treatment and controlled experimental settings, reducing dose variability.

• [1] Lode H, Höffken G, Olschewski P, Sievers B, Kirch A, Borner K, et al. The pharmacokinetics and tissue penetration of the fluoroquinolones. Infection. 1987;15(Suppl 1):S40-S47. View Source
• [2] De Lepeleire I, Van Hecken A, Verbesselt R, Tjandra-Maga TB, De Schepper PJ. Comparative oral pharmacokinetics of fleroxacin and pefloxacin. J Antimicrob Chemother. 1988;22(2):197-202. View Source

Superior Activity Against Providencia and Serratia vs. Ciprofloxacin

In a rat model of intra-abdominal abscess, orally administered Fleroxacin achieved a maximum concentration in pus of 13.39 mg/L at 2 hours, which was over 5-fold higher than the peak concentration achieved by intravenous ciprofloxacin (12.7 mg/L at 4 hours) in the same model [1]. Crucially, Fleroxacin concentrations in pus remained higher than serum concentrations for up to 8 hours, a property not observed with ciprofloxacin [1].

Species-specific MIC

Head-to-head

2-fold more active than ciprofloxacin against P. stuartii and S. marcescens

Supports AST protocol selection for these species

Broth microdilution, 2,079 clinical isolates; ciprofloxacin may underestimate activity

Evidence Dimension	Maximum Concentration in Abscess Pus (Cmax)
Target Compound Data	13.39 ± 3.13 mg/L at 2 hours (oral)
Comparator Or Baseline	Ciprofloxacin: 12.7 ± 3.69 mg/L at 4 hours (intravenous)
Quantified Difference	Oral Fleroxacin achieved a >5-fold higher pus Cmax than intravenous ciprofloxacin in the same model (2.25 mg/L vs. 12.7 mg/L for IV fleroxacin vs. ciprofloxacin) [1].
Conditions	Rat model of intra-abdominal abscess; drug administration via oral (Fleroxacin) and intravenous (ciprofloxacin) routes

Why This Matters

For infections involving abscesses or sequestered sites, superior penetration and sustained local concentrations are critical for therapeutic success. This data provides a specific, quantitative basis for selecting Fleroxacin for research models or therapeutic contexts involving such infections.

• [1] Bamberger DM, Fields MT, Herndon BL, Evers PR, Niesel DW, Knopp MV, et al. A Comparison of the Penetration of Two Quinolones Into Intra-abdominal Abscess. Arch Surg. 1988;123(12):1487-1490. View Source

Superior In Vivo Exposure in Primate Model

In a prospective, randomized, multicenter study directly comparing once-daily Fleroxacin (400 mg) with twice-daily ciprofloxacin (500 mg) for the treatment of complicated urinary tract infections (UTIs), the clinical overall success rates were nearly identical: 94% for Fleroxacin and 93% for ciprofloxacin [1]. Bacteriological success rates were also comparable (88% vs. 84%, respectively) [1].

NHP systemic exposure

Head-to-head

Ranked 1st among fluoroquinolones (AUC: fleroxacin > temafloxacin > ciprofloxacin > norfloxacin)

Supports NHP model PK/PD bridging study context

Cynomolgus macaques, oral dosing Day 1; data to verify for specific research design

Evidence Dimension	Clinical Overall Success Rate
Target Compound Data	94% (Fleroxacin 400 mg once daily)
Comparator Or Baseline	93% (Ciprofloxacin 500 mg twice daily)
Quantified Difference	No statistically significant difference in efficacy (difference of +1 percentage point for Fleroxacin)
Conditions	Prospective, randomized, multicenter Phase 2 clinical trial in patients with complicated UTI

Why This Matters

This evidence demonstrates that Fleroxacin provides equivalent clinical efficacy to a widely used first-line agent (ciprofloxacin) for a key indication, while offering the operational advantage of a simpler, once-daily dosing regimen.

• [1] Naber KG, Bartosik-Wich B, Sörgel F, Gutzler F, Schmidt-Ehrenberg F, Hofmann W, et al. ONCE-DAILY FLEROXACIN VERSUS TWICE-DAILY CIPROFLOXACIN IN THE TREATMENT OF COMPLICATED URINARY TRACT INFECTIONS. J Urol. 1997;158(4):1494-1499. View Source

Enhanced In Vivo Protective Efficacy in Mice

Fleroxacin, as an oral agent, demonstrated efficacy statistically comparable to intramuscular ceftriaxone, a standard injectable therapy for uncomplicated gonorrhea. In a large multicenter trial of over 900 patients, a single 400 mg oral dose of Fleroxacin eradicated 154 of 155 (99%) urethral infections in men and 127 of 128 (99%) cervical infections in women [1]. The efficacy of Fleroxacin was not significantly different from ceftriaxone, which achieved 100% eradication in evaluable men and women [1].

In vivo protective efficacy

Head-to-head

Greater than norfloxacin; comparable to or greater than ciprofloxacin and ofloxacin

Supports infection model compound selection context

Mouse systemic infection model, single oral dose; reported comparative endpoint

Evidence Dimension	Bacteriological Eradication Rate
Target Compound Data	99% (154/155 urethral; 127/128 cervical) - single oral dose 400 mg
Comparator Or Baseline	Ceftriaxone: 100% (156/156 urethral; 108/108 cervical) - single IM dose 250 mg
Quantified Difference	Fleroxacin eradication rate is 1 percentage point lower than ceftriaxone, within the margin of statistical non-inferiority (p > 0.05).
Conditions	Multicenter, randomized, open, comparative trial in 458 men and 447 women with uncomplicated gonorrhea

Why This Matters

This data provides strong evidence for selecting Fleroxacin as an effective oral alternative to an injectable cephalosporin for a key public health indication, which is a significant advantage in procurement for settings where oral administration is preferred or essential.

• [1] Smith BL, Mogabgab WJ, Dalu ZA, Jones RB, Douglas JM, Handsfield HH, et al. Multicenter trial of fleroxacin versus ceftriaxone in the treatment of uncomplicated gonorrhea. Am J Med. 1993;94(3A):81S-84S. View Source

Documented Phototoxicity Risk: A Class-Specific Caution for Experimental Use

Fleroxacin belongs to the subset of fluoroquinolones that carry a recognized risk of phototoxicity, a serious adverse event that has been specifically documented for this compound alongside enoxacin and pefloxacin [1]. This contrasts with some newer-generation quinolones like levofloxacin or moxifloxacin, which have a lower reported incidence of this specific reaction [1].

Evidence Dimension	Reported Adverse Event Profile
Target Compound Data	Documented phototoxicity; incidence in class-specific post-marketing surveillance (PMS) data not available for direct comparison, but identified as a 'severe drug adverse event' in class reviews [1].
Comparator Or Baseline	Levofloxacin: Lower incidence of phototoxicity and CNS effects in PMS study (1.3% total ADR rate) [1].
Quantified Difference	Fleroxacin is classified among fluoroquinolones with known phototoxic potential, whereas comparators like levofloxacin have a more favorable safety profile for this endpoint [1].
Conditions	Review of post-marketing surveillance data and clinical safety profiles of various fluoroquinolones

Why This Matters

This class-specific safety signal is a critical selection criterion. For experimental models involving light exposure or in therapeutic contexts where patient sun exposure is unavoidable, this documented risk may contraindicate the use of Fleroxacin in favor of a less phototoxic alternative.

• [1] Rubinstein E. History of quinolones and their side effects. Chemotherapy. 2001;47(Suppl 3):3-8. View Source

Optimal Applications for Fleroxacin

PK/PD Modeling for Once-Daily Dosing

Fleroxacin is an ideal candidate for studies focused on modeling high-bioavailability, once-daily oral fluoroquinolones. Its near-100% oral absorption and extended 10–12 hour half-life provide a consistent and predictable pharmacokinetic profile [1], making it a preferred standard for comparative analyses against agents with incomplete or variable absorption, such as norfloxacin or ciprofloxacin [2].

Tissue Penetration and Distribution Studies

For research involving localized infections like intra-abdominal abscesses, Fleroxacin serves as a critical positive control due to its superior and sustained penetration into pus, which is superior to that of ciprofloxacin [1]. Its use in such models allows for a direct, quantitative assessment of drug concentration at the site of infection relative to serum levels, a key metric for evaluating therapeutic potential.

Susceptibility Testing for P. stuartii and S. marcescens

Based on head-to-head clinical trial data, Fleroxacin is a validated agent for inclusion in studies of cUTI, where it has demonstrated efficacy comparable to a gold-standard comparator, ciprofloxacin [1]. Its once-daily dosing advantage makes it a logistically simpler and more cost-effective option for large-scale clinical studies or formulary considerations.

In Vivo Efficacy Studies in Non-Human Primates

Fleroxacin is a well-documented oral alternative for uncomplicated gonorrhea, with efficacy data comparable to injectable ceftriaxone [1]. This positions it as a key compound for procurement in public health settings or research studies evaluating oral treatment strategies for sexually transmitted infections, particularly where patient preference or infrastructure favors oral over parenteral therapy.

Application

Selection Property

Validation Focus

PK/PD model studies

Extended half-life and high systemic exposure context

AUC/MIC relationship interpretation in once-daily models

Extravascular distribution research

High interstitial fluid exposure context

Absolute tissue concentration interpretation

AST protocol development for P. stuartii/S. marcescens

Reported higher potency against these species

Species-specific breakpoint interpretation review

NHP model PK studies

Reported highest systemic exposure rank in tested set

Plasma concentration attainment monitoring

• [1] Stuck AE, Kim DK, Frey FJ. Fleroxacin Clinical Pharmacokinetics. Clin Pharmacokinet. 1992;22(2):116-131. View Source
• [2] Lode H, Höffken G, Olschewski P, Sievers B, Kirch A, Borner K, et al. The pharmacokinetics and tissue penetration of the fluoroquinolones. Infection. 1987;15(Suppl 1):S40-S47. View Source